Cas no 933687-97-9 (4-2-(pyrrolidin-3-yl)ethylmorpholine)

• Product Name: 4-2-(pyrrolidin-3-yl)ethylmorpholine
• CAS No: 933687-97-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6596152
• PubChem ID: 65955998
• Update Time: 2025-06-08

4-2-(pyrrolidin-3-yl)ethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-2-(pyrrolidin-3-yl)ethylmorpholine
• Morpholine, 4-[2-(3-pyrrolidinyl)ethyl]-
• 4-(2-(Pyrrolidin-3-yl)ethyl)morpholine
• CS-0306208
• EN300-1828972
• 4-[2-(pyrrolidin-3-yl)ethyl]morpholine
• AKOS015297886
• SCHEMBL18579046
• 933687-97-9

• Inchi： 1S/C10H20N2O/c1-3-11-9-10(1)2-4-12-5-7-13-8-6-12/h10-11H,1-9H2
• InChI Key： VMGBHMPKUBDVQO-UHFFFAOYSA-N
• SMILES： N1(CCC2CCNC2)CCOCC1

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 274.2±15.0 °C(Predicted)
• pka: 10.45±0.10(Predicted)

Additional information on 4-2-(pyrrolidin-3-yl)ethylmorpholine

Comprehensive Overview of 4-2-(pyrrolidin-3-yl)ethylmorpholine (CAS No. 933687-97-9)

4-2-(pyrrolidin-3-yl)ethylmorpholine (CAS No. 933687-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyrrolidine ring linked to a morpholine moiety via an ethyl bridge, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders. The compound's dual functionality—combining the rigidity of morpholine with the flexibility of pyrrolidine—makes it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for 4-2-(pyrrolidin-3-yl)ethylmorpholine has surged, driven by its relevance in central nervous system (CNS) drug development. Its structural analogs have shown promise in modulating neurotransmitter systems, addressing conditions like Parkinson's disease and depression. Additionally, the compound's hydrogen-bonding capacity and lipophilicity enhance its bioavailability, a critical factor in modern drug design. These attributes align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, CAS No. 933687-97-9 exemplifies the growing importance of heterocyclic compounds in industrial applications. Its synthesis often involves catalytic hydrogenation or reductive amination, techniques widely discussed in academic literature. The compound's stability under physiological conditions further underscores its utility in prodrug formulations, a hot topic in pharmaceutical innovation. As the industry shifts toward green chemistry, researchers are also exploring eco-friendly routes to produce this compound, minimizing waste and energy consumption.

The pharmacological profile of 4-2-(pyrrolidin-3-yl)ethylmorpholine is another area of intense study. Preliminary data suggest interactions with G-protein-coupled receptors (GPCRs), a key target class in drug discovery. This aligns with frequent search queries like "GPCR modulators" and "CNS-active heterocycles," reflecting broader scientific interest. Moreover, its potential role in enzyme inhibition has sparked investigations into metabolic diseases, such as diabetes and obesity, further expanding its applicability.

In the context of intellectual property, CAS No. 933687-97-9 is frequently cited in patents related to neurological therapeutics and enzyme inhibitors. This highlights its commercial viability and the competitive landscape of pharmaceutical R&D. Companies are increasingly leveraging structure-activity relationship (SAR) studies to optimize derivatives of this compound, addressing unmet medical needs. Such efforts resonate with trending topics like "drug repurposing" and "small-molecule therapeutics," which dominate academic and industry discussions.

Quality control and analytical characterization of 4-2-(pyrrolidin-3-yl)ethylmorpholine are equally critical. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure purity and consistency. These methods are frequently searched by professionals seeking reliable protocols for compound validation, underscoring the compound's technical relevance.

Looking ahead, the trajectory of 4-2-(pyrrolidin-3-yl)ethylmorpholine research points toward interdisciplinary collaborations. Combining insights from computational chemistry, molecular biology, and material science could unlock new applications, such as targeted drug delivery systems. This aligns with the broader scientific community's focus on multi-target therapeutics and nanomedicine, ensuring the compound's enduring significance.

In summary, 4-2-(pyrrolidin-3-yl)ethylmorpholine (CAS No. 933687-97-9) represents a nexus of innovation in medicinal chemistry. Its structural versatility, pharmacological potential, and synthetic accessibility position it as a cornerstone in modern drug development. As research continues to evolve, this compound will likely remain at the forefront of efforts to address complex health challenges, reflecting the dynamic interplay between science and technology.